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molecular formula C13H19NO3 B8468226 Tert-butyl 4-amino-3-methoxyphenylacetate

Tert-butyl 4-amino-3-methoxyphenylacetate

Cat. No. B8468226
M. Wt: 237.29 g/mol
InChI Key: PWSDLNUEQRJUSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08088815B2

Procedure details

Step C A suspension of (3-methoxy-4-nitro-phenyl)-acetic acid tert-butyl ester (3 g, 11.2 mmol) in methanol (100 mL) was added an aqueous solution (50 mL) of NH4Cl (6 g, 112 mmol), followed by activated zinc (Aldrich, 7.3 g, 112 mmol). The reaction mixture was stirred at room temperature for 0.5 h. The mixture was filtered through a short pad of celite. The mixture was concentrated. The residue was partitioned between ethyl acetate and water. The organic layer was separated, and aqueous layer was extracted with ethyl acetate. The combined organic extract was washed with water, brine, dried over MgSO4, and concentrated to give (4-amino-3-methoxy-phenyl)-acetic acid tert-butyl ester as a brown oil (2.5 g, 94%).
Name
(3-methoxy-4-nitro-phenyl)-acetic acid tert-butyl ester
Quantity
3 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
100 mL
Type
solvent
Reaction Step One
Name
NH4Cl
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
zinc
Quantity
7.3 g
Type
catalyst
Reaction Step Three
Name
(4-amino-3-methoxy-phenyl)-acetic acid tert-butyl ester
Yield
94%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6](=[O:19])[CH2:7][C:8]1[CH:13]=[CH:12][C:11]([N+:14]([O-])=O)=[C:10]([O:17][CH3:18])[CH:9]=1)([CH3:4])([CH3:3])[CH3:2].[NH4+].[Cl-]>CO.[Zn]>[C:1]([O:5][C:6](=[O:19])[CH2:7][C:8]1[CH:13]=[CH:12][C:11]([NH2:14])=[C:10]([O:17][CH3:18])[CH:9]=1)([CH3:3])([CH3:4])[CH3:2] |f:1.2|

Inputs

Step One
Name
(3-methoxy-4-nitro-phenyl)-acetic acid tert-butyl ester
Quantity
3 g
Type
reactant
Smiles
C(C)(C)(C)OC(CC1=CC(=C(C=C1)[N+](=O)[O-])OC)=O
Name
methanol
Quantity
100 mL
Type
solvent
Smiles
CO
Step Two
Name
NH4Cl
Quantity
50 mL
Type
reactant
Smiles
[NH4+].[Cl-]
Step Three
Name
zinc
Quantity
7.3 g
Type
catalyst
Smiles
[Zn]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 0.5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was filtered through a short pad of celite
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between ethyl acetate and water
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
aqueous layer was extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The combined organic extract
WASH
Type
WASH
Details
was washed with water, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
(4-amino-3-methoxy-phenyl)-acetic acid tert-butyl ester
Type
product
Smiles
C(C)(C)(C)OC(CC1=CC(=C(C=C1)N)OC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.5 g
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 94.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.